Cas no 1807226-46-5 (2-Aminomethyl-6-cyano-3-hydroxybenzoic acid)

• Product Name: 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid
• CAS No: 1807226-46-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4946758
• Update Time: 2025-06-08

2-Aminomethyl-6-cyano-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid

• Inchi： 1S/C9H8N2O3/c10-3-5-1-2-7(12)6(4-11)8(5)9(13)14/h1-2,12H,4,11H2,(H,13,14)
• InChI Key： WDKJPYLBHXZVDW-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C#N)C(C(=O)O)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: -2.1
• Topological Polar Surface Area: 107

Additional information on 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid

Recent Advances in the Study of 2-Aminomethyl-6-cyano-3-hydroxybenzoic Acid (CAS: 1807226-46-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid (CAS: 1807226-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex bioactive molecules, as well as its direct pharmacological effects in various disease models.

One of the key areas of interest is the compound's role in modulating enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid acts as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. The research team utilized X-ray crystallography to elucidate the binding mode of the compound, revealing a unique interaction with the ATP-binding site of the target kinase. This finding opens new possibilities for the development of anti-inflammatory drugs with improved specificity.

In the realm of synthetic chemistry, recent advancements have focused on optimizing the production of 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid. A 2024 paper in Organic Process Research & Development described a novel, high-yield synthetic route that reduces the number of steps from previous methods while maintaining excellent purity. The new protocol employs green chemistry principles, significantly reducing the environmental impact of large-scale production. This development is particularly important as demand for the compound increases in both academic and industrial settings.

The compound's potential in cancer research has also been explored in recent preclinical studies. Research published in Cancer Research Communications (2024) demonstrated that derivatives of 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid exhibit promising activity against certain resistant cancer cell lines. The study identified specific structural modifications that enhance the compound's ability to overcome multidrug resistance mechanisms, suggesting a potential pathway for developing next-generation chemotherapeutic agents.

From a pharmaceutical formulation perspective, recent work has addressed the challenges associated with the compound's physicochemical properties. A 2023 study in the International Journal of Pharmaceutics investigated various salt forms and co-crystals of 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid to improve its solubility and bioavailability. The researchers identified several stable forms with significantly enhanced dissolution rates, which could facilitate oral administration in future clinical applications.

Looking forward, the diverse biological activities and synthetic versatility of 2-Aminomethyl-6-cyano-3-hydroxybenzoic acid position it as a valuable scaffold for drug discovery. Current research efforts are focusing on expanding its applications to neurological disorders and infectious diseases, with preliminary results showing promise in these areas. As understanding of its mechanism of action deepens and synthetic methods continue to improve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.